Cas no 2171267-59-5 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid
• CAS No: 2171267-59-5
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6212325
• PubChem ID: 165760579
• Update Time: 2025-06-16

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-3-hydroxypropanoic acid
• 2171267-59-5
• EN300-1550498

• Inchi： 1S/C22H20N2O6/c25-12-19(21(27)28)24-20(26)10-5-11-23-22(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19,25H,11-13H2,(H,23,29)(H,24,26)(H,27,28)/t19-/m1/s1
• InChI Key： DCYMVGRKJZIGNY-LJQANCHMSA-N
• SMILES： O(C(NCC#CC(N[C@@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic Acid (CAS No. 2171267-59-5)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171267-59-5, represents a novel synthetic molecule with potential applications in drug development and therapeutic interventions. The structural complexity of this compound, characterized by its intricate arrangement of functional groups, makes it a subject of intense research interest among scientists and researchers.

The molecular structure of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid incorporates several key pharmacophores that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, suggests potential applications in the development of peptide-based therapeutics. Additionally, the amide and hydroxyl functional groups contribute to the compound's solubility and reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid position it as a promising candidate for such applications. For instance, studies have shown that compounds with similar structural motifs can exhibit potent inhibitory effects on enzymes involved in inflammation and oxidative stress, making them potential candidates for treating chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The fluorene moiety, a well-known luminescent marker, allows for the design of probes and imaging agents that can be used to track biological processes in real-time. This capability is particularly valuable in diagnostic applications, where precise monitoring of disease progression and treatment response is crucial. Furthermore, the amine and carboxylic acid functionalities provide multiple points for chemical conjugation, enabling the creation of drug conjugates that can enhance bioavailability and tissue specificity.

The synthesis of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxypropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and protecting group strategies are employed to achieve the desired stereochemical configuration. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that have enabled the production of such intricate molecules.

Recent research has begun to explore the pharmacological properties of derivatives of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2ynamido3-hydroxypropanoic acid. Studies have indicated that modifications to the fluorenylmethoxycarbonyl group can alter the pharmacokinetic profile of the compound, potentially enhancing its therapeutic efficacy. Additionally, variations in the hydroxyl and amide functionalities have been shown to influence binding affinity to target proteins, suggesting that fine-tuning these structural elements can lead to more effective drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of (2R)-24(({9H-fluoren9yl)methoxycarbonyl}amino)but24ynamido3hydroxypropanoic acid have shown promise as bioactive agents that can protect crops from pests and diseases while minimizing environmental impact. This dual functionality makes it an attractive candidate for sustainable agricultural practices.

In conclusion, (2R)-24(({9Hfluorenylmethoxycarbonyl}amino)but24ynamido3hydroxypropanoic acid (CAS No. 2171267595) is a multifaceted compound with significant potential in pharmaceuticals, diagnostics, and agrochemicals. Its complex structure and diverse functional groups make it a valuable tool for researchers seeking to develop novel therapeutics and imaging agents. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in advancing medical science and improving human health.